4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%
Overview
Description
4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid (4-M3TPA) is a phenolic acid compound that is used as an intermediate in the synthesis of various organic compounds. It has recently been studied for its potential therapeutic applications in the treatment of various diseases.
Scientific Research Applications
4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has recently been studied for its potential therapeutic applications. It has been found to possess anti-inflammatory and antioxidant activities, and has been shown to be effective in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. In addition, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been studied for its potential to inhibit the growth of various bacteria and fungi.
Mechanism of Action
The mechanism of action of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed that the compound exerts its therapeutic effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been found to have anti-inflammatory effects by inhibiting the release of inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been found to possess a variety of biochemical and physiological effects. In addition to its anti-inflammatory and antioxidant activities, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been found to possess anti-apoptotic and anti-proliferative properties. It has also been found to have an inhibitory effect on the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. In addition, 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% has been found to possess antifungal and antibacterial activities.
Advantages and Limitations for Lab Experiments
4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% is a relatively stable compound and can be synthesized using a variety of methods. In addition, the compound can be purified using column chromatography and can be monitored using thin-layer chromatography. However, the compound is not water soluble and is not suitable for use in aqueous solutions. In addition, the compound can be toxic in high concentrations and should be handled with care.
Future Directions
There are a number of potential future directions for the research of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%. These include further investigation of its anti-inflammatory, antioxidant, and anti-apoptotic properties. In addition, further research into the compound’s mechanism of action and its potential therapeutic applications is needed. Other potential future directions include the development of more efficient synthesis methods and the development of novel derivatives of the compound. Finally, further research into the compound’s safety and toxicity profile is needed.
Synthesis Methods
4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a variety of methods, including the reaction of 4-methoxy-2-methoxybenzoic acid with trifluoromethyl iodide. This reaction results in the formation of 4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% and trifluoromethyl iodide. The reaction can be catalyzed by an acid, such as p-toluenesulfonic acid, and is typically carried out at a temperature of between 50-80°C. The reaction can be monitored using thin-layer chromatography and the product can be purified using column chromatography.
properties
IUPAC Name |
2-methoxy-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3O4/c1-22-13-6-4-9(7-12(13)16(17,18)19)10-3-5-11(15(20)21)14(8-10)23-2/h3-8H,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCJITIDCSPQRJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90692170 |
Source
|
| Record name | 3,4'-Dimethoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90692170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxybenzoic acid | |
CAS RN |
1261906-62-0 |
Source
|
| Record name | 3,4'-Dimethoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90692170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
